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Compound of Interest

Compound Name: 3-(4-methylphenyl)-1H-pyrrole

CAS No.: 76304-54-6

Cat. No.: B8734604

Get Quote

As drug discovery programs increasingly explore novel heterocyclic scaffolds, the 3-arylpyrrole

motif has emerged as a critical pharmacophore and organic semiconductor building block.

However, researchers attempting to source or identify the fundamental monomer 3-(4-
methylphenyl)-1H-pyrrole (also known as 3-(p-tolyl)pyrrole) frequently encounter a "null" or

unassigned CAS Registry Number (RN) in standard vendor catalogs[1].

As a Senior Application Scientist, I have designed this whitepaper to decode the chemical

identity of this elusive compound. Rather than abandoning a target due to a missing CAS

number, this guide provides a field-proven methodology for database querying, de novo

synthesis, and structural validation of 3-(4-methylphenyl)-1H-pyrrole.

Chemical Identity & The "Null CAS" Phenomenon
The primary reason 3-(4-methylphenyl)-1H-pyrrole lacks a widely indexed, standalone CAS

number is its inherent chemical reactivity. Unprotected, electron-rich 3-arylpyrroles are highly

susceptible to oxidative degradation and spontaneous oligomerization under ambient

conditions. Consequently, chemical suppliers and databases typically index stabilized
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derivatives—such as N-protected variants, carboxylated intermediates, or dione derivatives like

1-Methyl-3-(4-methylphenyl)-1H-pyrrole-2,5-dione (PubChem CID: 20274410)[2].

When querying databases for the base monomer, a strategic substructure workflow must be

employed to bypass the null results.
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Figure 1: Heuristic workflow for resolving null CAS Registry Numbers in niche pyrrole

derivatives.
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Because the unprotected monomer is rarely commercially available, researchers must

synthesize it in-house. Direct arylation of an unprotected pyrrole ring yields poor regiocontrol,

leading to a mixture of 2-aryl and 3-aryl isomers.

To achieve absolute regiochemical fidelity, the optimal approach is a Palladium-catalyzed

Suzuki-Miyaura cross-coupling utilizing a pre-functionalized, sterically hindered precursor: 1-

(triisopropylsilyl)-3-bromopyrrole[3].

The Causality Behind the Chemistry
Why TIPS Protection? The N-H bond of pyrrole is acidic and can poison the palladium

catalyst or lead to unwanted N-arylation. The bulky triisopropylsilyl (TIPS) group not only

masks the amine but provides massive steric shielding over the 2- and 5-positions. This

forces the cross-coupling to occur exclusively at the 3-position.

Why Suzuki-Miyaura? The use of 4-methylphenylboronic acid under mild basic conditions

(K₂CO₃) prevents the acid-catalyzed polymerization of the pyrrole ring that often plagues

Stille or Negishi couplings.

Why TBAF for Deprotection? Tetra-n-butylammonium fluoride (TBAF) provides a highly

specific, mild cleavage of the Si-N bond. The fluoride ion has a profound thermodynamic

affinity for silicon, driving the deprotection to completion at room temperature without the

need for harsh acids or bases.

1-(TIPS)-3-bromopyrrole

1-(TIPS)-3-(4-methylphenyl)pyrrole
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Figure 2: Regioselective synthesis of 3-(4-methylphenyl)-1H-pyrrole via Suzuki coupling.

Self-Validating Experimental Protocol
The following protocol is designed as a self-validating system. Each step includes a specific

analytical checkpoint to ensure the integrity of the intermediate before proceeding.

Step 1: Suzuki-Miyaura Cross-Coupling
Setup: In an oven-dried Schlenk flask under argon, dissolve 1-(triisopropylsilyl)-3-

bromopyrrole (1.0 equiv) and 4-methylphenylboronic acid (1.2 equiv) in a degassed mixture

of Toluene/H₂O (4:1 v/v).

Catalysis: Add K₂CO₃ (2.5 equiv) and tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄]

(0.05 equiv).

Reaction: Heat the biphasic mixture to 80°C for 12 hours with vigorous stirring.

Workup: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the

organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash

chromatography (Hexanes/EtOAc).

Validation Checkpoint 1: ¹H NMR (CDCl₃) must show the retention of the massive TIPS

multiplet (~1.10 ppm, 21H) and the appearance of the tolyl methyl singlet (~2.35 ppm, 3H).

Step 2: TIPS Deprotection
Setup: Dissolve the purified 1-(TIPS)-3-(4-methylphenyl)pyrrole in anhydrous THF (0.1 M)

under argon.

Cleavage: Dropwise, add a 1.0 M solution of TBAF in THF (1.1 equiv) at 0°C. Stir and allow

to warm to room temperature over 2 hours.

Workup: Quench with saturated aqueous NH₄Cl. Extract with diethyl ether. Wash the organic

layer with water to remove residual tetrabutylammonium salts. Concentrate and purify via

neutral alumina chromatography (silica can cause degradation of the unprotected pyrrole).
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Validation Checkpoint 2: ¹H NMR (CDCl₃) must show the complete disappearance of the

TIPS protons and the emergence of a broad singlet at ~8.1 ppm corresponding to the free

pyrrole N-H proton.

Quantitative Data & Electronic Properties
Recent computational and empirical studies have highlighted the utility of 3-(4-

methylphenyl)pyrrole derivatives in materials science, specifically regarding their conductivity

and bandgap energies when polymerized[4]. Below is a consolidated table of the monomer's

physicochemical and electronic properties to aid in structural verification.

Property / Parameter Value / Description Analytical Significance

Molecular Formula C₁₁H₁₁N
Confirms base atomic

composition.

Molecular Weight 157.215 g/mol [1]
Target mass for LC-MS (ESI+)

[M+H]⁺ = 158.2

Computed LogP ~2.8

Indicates moderate lipophilicity,

requiring non-polar extraction

solvents.

Bandgap Energy (EGAP) 5.85 eV[4]

Calculated at the B3LYP/6-

31+G** level; critical for

predicting semiconductor

behavior in polymerized states.

¹H NMR (Tolyl -CH₃) ~2.35 ppm (Singlet, 3H)
Primary diagnostic peak for the

4-methylphenyl substituent.

¹H NMR (Pyrrole N-H) ~8.10 ppm (Broad Singlet, 1H)

Confirms successful

desilylation and presence of

the free monomer.

Strategic Outlook
While the exact CAS number for the unprotected 3-(4-methylphenyl)-1H-pyrrole monomer

may remain elusive in standard commercial catalogs, this should not act as a bottleneck in drug
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development or materials research. By understanding the chemical causality behind its

instability and employing a regioselective, palladium-catalyzed synthetic route, researchers can

reliably generate and validate this core structure in-house.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8734604/docs#structural-identification-synthesis-
and-database-indexing-of-3-4-methylphenyl-1h-pyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8734604/docs#structural-identification-synthesis-and-database-indexing-of-3-4-methylphenyl-1h-pyrrole
https://www.benchchem.com/product/b8734604/docs#structural-identification-synthesis-and-database-indexing-of-3-4-methylphenyl-1h-pyrrole
https://www.benchchem.com/product/b8734604?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8734604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

